Cas no 2131-62-6 (4-Carboxyphenyl Isothiocyanate)

4-Carboxyphenyl Isothiocyanate structure
2131-62-6 structure
Product Name:4-Carboxyphenyl Isothiocyanate
CAS No:2131-62-6
MF:C8H5NO2S
MW:179.195800542831
MDL:MFCD00041369
CID:276041
PubChem ID:242946
Update Time:2025-04-19

4-Carboxyphenyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-isothiocyanato-
    • 4-Carboxyphenyl isothiocyanate
    • 4-isothiocyanatobenzoic acid
    • p-Isothiocyanatobenzoic Acid
    • 4-Icba
    • Benzoic acid,4-isothiocyanato
    • EN300-142746
    • CAA13162
    • AKOS006223640
    • NSC 52064
    • G83CC6APM6
    • NSC-52064
    • Benzoic acid, 4-isothiocyanato-
    • SCHEMBL455561
    • J-013988
    • MFCD00041369
    • 2131-62-6
    • DTXSID90175579
    • 4-carboxyphenylisothiocyanate
    • NSC52064
    • 4-carboxyphenyl-isothiocyanate
    • p-Isothiocyanato-benzoesaure
    • FS-5763
    • Q27133300
    • 4-Isothiocyanatobenzoic acid #
    • FT-0634054
    • CHEBI:64464
    • UNII-G83CC6APM6
    • DB-045543
    • 4-carboxy-phenyl-isothiocyanate
    • G77581
    • STL301219
    • DTXCID3098070
    • 4-Carboxyphenyl Isothiocyanate
    • MDL： MFCD00041369
    • Inchi： 1S/C8H5NO2S/c10-8(11)6-1-3-7(4-2-6)9-5-12/h1-4H,(H,10,11)
    • InChI Key： RBEFRYQKJYMLCC-UHFFFAOYSA-N
    • SMILES： S=C=NC1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 179.00400
  • Monoisotopic Mass: 179.00409958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 81.8Ų

Experimental Properties

  • Color/Form: solid
  • Density: 1.27
  • Melting Point: 220 °C
  • Flash Point: 173℃
  • Refractive Index: 1.6370 (estimate)
  • PSA: 81.75000
  • LogP: 2.11910
  • Solubility: Not determined

4-Carboxyphenyl Isothiocyanate Security Information

  • Hazardous Material transportation number：2811
  • Hazard Category Code： 36/37/38-20/21/22
  • Safety Instruction： S36/37/39-S26
  • Hazardous Material Identification： Xn T
  • Risk Phrases：R36/37/38
  • HazardClass：KEEP COLD, LACHRYMATOR, TOXIC

4-Carboxyphenyl Isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Carboxyphenyl Isothiocyanate Pricemore >>

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